
For Researchers, Scientists, and Drug
Development Professionals

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Boc-Glycine

CAS No.: 4530-20-5

Cat. No.: B558421

Get Quote

This technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-glycine

(Boc-Glycine), a pivotal amino acid derivative. It details its chemical structure, core

physicochemical properties, and established experimental protocols for its synthesis and

application, particularly in the field of peptide chemistry.

Chemical Identity and Structure
Boc-Glycine is the N-protected form of glycine, the simplest proteinogenic amino acid. The

tert-butoxycarbonyl (Boc) group serves as a labile protecting group for the amino functional

group, preventing it from participating in unwanted reactions during multi-step organic

synthesis. This protection is fundamental in peptide synthesis, where controlled, sequential

amide bond formation is required.[1][2][3]

The structure consists of a glycine backbone with its amino nitrogen acylated by a tert-

butoxycarbonyl group.

Figure 1: 2D Chemical Structure of Boc-Glycine.
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Identifier Value

IUPAC Name 2-(((tert-butoxy)carbonyl)amino)acetic acid[4]

Synonyms
Boc-Gly-OH, N-Boc-Glycine, N-(tert-

Butoxycarbonyl)glycine[2][5]

CAS Number 4530-20-5[5]

Molecular Formula C₇H₁₃NO₄[5]

Molecular Weight 175.18 g/mol [4][5]

InChI
InChI=1S/C7H13NO4/c1-7(2,3)12-6(11)8-4-

5(9)10/h4H2,1-3H3,(H,8,11)(H,9,10)[4][5]

InChIKey VRPJIFMKZZEXLR-UHFFFAOYSA-N[4][5]

SMILES CC(C)(C)OC(=O)NCC(=O)O[4][5]

Physicochemical Properties
Boc-Glycine is a white to off-white crystalline powder under standard conditions.[1][5] It is

stable under normal temperatures and pressures.[1]

Table 2: Quantitative Physicochemical Data
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Property Value Notes

Melting Point 86-89 °C[2][5][6]
Some sources report up to 92

°C[7].

Boiling Point
~306-316 °C at 760 mmHg[5]

[6]

Rough estimate, as the

compound may decompose.

Water Solubility Soluble[1][5]

Organic Solvent Solubility

Soluble in methanol and

acetone.[1] Slightly soluble in

Chloroform, DMSO.[5]

pKa 4.00 ± 0.10[1][5]
Predicted value for the

carboxylic acid proton.

XLogP3-AA 0.5[4] Indicates moderate lipophilicity.

Spectroscopic Data
The structural features of Boc-Glycine give rise to characteristic spectroscopic signatures.

¹H NMR: Expected signals include a large singlet around 1.4 ppm corresponding to the nine

equivalent protons of the tert-butyl group, a doublet around 3.7 ppm for the methylene (-

CH₂-) protons, a broad singlet for the amide proton (NH), and a broad singlet for the

carboxylic acid proton (OH).

¹³C NMR: Key signals appear for the methyl carbons of the Boc group (~28 ppm), the alpha-

carbon of glycine (~44 ppm), the quaternary carbon of the Boc group (~80 ppm), and the two

carbonyl carbons (~156 ppm for the urethane and ~173 ppm for the carboxylic acid).

IR Spectroscopy: Characteristic peaks include a broad O-H stretch from the carboxylic acid

(~2500-3300 cm⁻¹), an N-H stretch (~3300-3500 cm⁻¹), and two strong C=O stretches for

the carbamate and carboxylic acid groups (~1650-1750 cm⁻¹).

Spectroscopic data for Boc-Glycine is available in public databases such as SpectraBase.[8]

[9]
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Experimental Protocols
Synthesis of Boc-Glycine
The most common laboratory and industrial preparation involves the reaction of glycine with di-

tert-butyl dicarbonate ((Boc)₂O) under basic conditions.[10][11] The base deprotonates the

amino group of glycine, allowing it to act as a nucleophile and attack one of the carbonyl

carbons of (Boc)₂O.
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Reaction Setup

Work-up & Purification

Final Product

1. Dissolve Glycine
 in aqueous base (e.g., NaHCO₃, NaOH)

2. Add (Boc)₂O
 (Di-tert-butyl dicarbonate)

3. Stir at room temperature
 (2-12 hours)

4. Wash with non-polar solvent
 (e.g., n-hexane) to remove impurities

Reaction Complete

5. Acidify aqueous layer
 to pH ~3 with HCl

6. Extract product with
 organic solvent (e.g., Dioxane, Ethyl Acetate)

7. Dry organic layer (e.g., Na₂SO₄)
 & concentrate under reduced pressure

8. Crystallize from solvent
 (e.g., n-hexane) and dry

Crude Product

Boc-Glycine
(White Powder)
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Resin-Bound Peptide
(N-terminus Boc-protected)

1. Deprotection
(TFA in DCM)

2. Neutralization
(e.g., DIEA in DCM/DMF)

Forms TFA salt

3. Coupling
(Boc-Gly-OH + Activator)

Frees amine

4. Washing
(DCM/DMF)

Removes excess reagents

Resin-Bound Peptide
(Elongated by one Glycine residue,

N-terminus Boc-protected)

Repeat Cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://wap.guidechem.com/encyclopedia/boc-glycine-dic12767.html
https://www.etwinternational.com/2-5-45-boc-glycine-577548.html
https://www.etwinternational.com/2-5-45-boc-glycine-577548.html
https://aapep.bocsci.com/amino-acids/boc-amino-acids-3257.html
https://pubchem.ncbi.nlm.nih.gov/compound/N-_tert-butoxycarbonyl_glycine
https://pubchem.ncbi.nlm.nih.gov/compound/N-_tert-butoxycarbonyl_glycine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8187260.htm
http://www.ichemical.com/products/4530-20-5.html
https://www.chemimpex.com/products/00671
https://spectrabase.com/spectrum/CiHdpv4MGHb
https://spectrabase.com/spectrum/EipMC66sq0K
https://eureka.patsnap.com/patent-CN104276964A
https://www.guidechem.com/question/how-can-boc-glycine-be-synthes-id154514.html
https://www.benchchem.com/product/b558421/docs#for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b558421/docs#for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b558421/docs#for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b558421/docs#for-researchers-scientists-and-drug-development-professionals
https://www.benchchem.com/product/b558421?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558421?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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